1-benzyl-N-methyl-azetidin-3-amine dihydrochloride

• IUPAC Name: 1-benzyl-N-methylazetidin-3-amine;dihydrochloride
• InChI: InChI=1S/C11H16N2.2ClH/c1-12-11-8-13(9-11)7-10-5-3-2-4-6-10;;/h2-6,11-12H,7-9H2,1H3;2*1H
• InChI Key: HXNRZQQNFAMUJH-UHFFFAOYSA-N
• Canonical SMILES: CNC1CN(C1)CC2=CC=CC=C2.Cl.Cl
• Molecular Formula: C11H18Cl2N2
• Molecular Weight: 249.18 g/mol

Description

1-benzyl-N-methyl-azetidin-3-amine dihydrochloride (BAZ) is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields. BAZ is a synthetic compound that belongs to the class of azetidine derivatives. It has been studied for its biochemical and physiological effects, as well as its mechanism of action. In

Scientific Research Applications

Synthesis and Evaluation for Anti-inflammatory and Antimicrobial Activities

• Anti-Inflammatory Applications : The synthesis of new derivatives related to azetidine, such as 3-chloro-1-(4a,10b-diazaphenanthrene-2-yl)-4-phenyl azetidin-2-one, has been explored for their potential anti-inflammatory effects. These compounds demonstrated significant anti-inflammatory activities, suggesting their potential therapeutic utility (Sharma, Maheshwari, & Bindal, 2013).

• Antimicrobial Applications : Azetidine derivatives, such as synthesized azetidin-2-ones from benzimidazole, have shown promising results in antimicrobial activities. These compounds were evaluated against various microbial strains, indicating their potential as antimicrobial agents (Ansari & Lal, 2009). Furthermore, novel azetidine-2-one derivatives of 1H-benzimidazole were synthesized and demonstrated notable antibacterial and cytotoxic activities (Noolvi et al., 2014).

Exploration in Antidepressant and Nootropic Agents

• Research into azetidinones for CNS activities revealed that certain 2-azetidinone derivatives exhibited antidepressant and nootropic (cognitive-enhancing) activities, underscoring the potential of azetidine frameworks in developing new CNS-active agents (Thomas et al., 2016).

Antitubercular and Antioxidant Properties

• Azetidine derivatives have also been explored for their antitubercular activities. For instance, trihydroxy benzamido azetidin-2-one derivatives have shown promising results in antimicrobial and antitubercular screenings, indicating their potential in combating tuberculosis (Ilango & Arunkumar, 2011).

• Antioxidant Applications : The evaluation of novel azetidine derivatives for their in vitro antioxidant properties has revealed some compounds with potent antioxidant activity, showcasing the versatility of azetidine derivatives in various therapeutic areas (Jaishree et al., 2012).